Cas no 103323-96-2 (Benzoic acid, 3-ethoxy-2-methyl-)

Benzoic acid, 3-ethoxy-2-methyl- structure
103323-96-2 structure
Product Name:Benzoic acid, 3-ethoxy-2-methyl-
CAS No:103323-96-2
MF:C10H12O3
MW:180.200483322144
CID:1139934
PubChem ID:21742325
Update Time:2025-04-20

Benzoic acid, 3-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-ethoxy-2-methyl-
    • AKOS006279694
    • NoName_746
    • 3-ETHOXY-2-METHYLBENZOIC ACID
    • 103323-96-2
    • DB-204600
    • MFCD02259458
    • DTXSID90901613
    • SCHEMBL2345074
    • Inchi: 1S/C10H12O3/c1-3-13-9-6-4-5-8(7(9)2)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: QZGFHAXSXBAKFG-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=C(C(=O)O)C=1C

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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